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Compound of Interest

Compound Name: AM-8123

Cat. No.: B12415121

Audience: Researchers, scientists, and drug development professionals.

Introduction

AM-8123 is a potent and orally active agonist of the Apelin Receptor (APJ), a G protein-
coupled receptor (GPCR) that plays a crucial role in the cardiovascular system.[1][2] The APJ
receptor is known to couple to the inhibitory G protein (Gi), which, upon activation, leads to the
inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic adenosine
monophosphate (CAMP) levels.[1][3] Therefore, a cCAMP assay is a critical tool for
characterizing the pharmacological activity of AM-8123 and similar compounds targeting the
APJ receptor. This document provides a detailed protocol for measuring the effect of AM-8123
on forskolin-stimulated cAMP production in a cellular context.

Signaling Pathway of AM-8123 at the APJ Receptor

The binding of AM-8123 to the APJ receptor initiates a signaling cascade that results in the
inhibition of cAMP production. The key steps are outlined in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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